3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine

• IUPAC Name: 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine
• InChI: InChI=1S/C13H12N4/c1-9-7-10(8-15-13(9)14)12-4-2-3-11-5-6-16-17(11)12/h2-8H,1H3,(H2,14,15)
• InChI Key: XQMNFRGZOURHMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1N)C2=CC=CC3=CC=NN32
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol

Description

3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine, also known as MP7, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MP7 has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are responsible for inflammation and pain. 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and physiological effects:
3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to improve glucose and lipid metabolism in diabetic animal models. 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine has several advantages for lab experiments, including its high purity and stability. However, its limited solubility in aqueous solutions can make it difficult to use in certain experiments. Additionally, the cost of synthesizing 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine can be a limitation for some researchers.

Future Directions

There are several future directions for the use of 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine in scientific research. One potential direction is the development of 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine-based drugs for the treatment of pain and inflammation-related disorders. Another potential direction is the use of 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine in the treatment of neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine and its potential applications in medicine.

Synthesis Methods

The synthesis of 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine involves the reaction of 2-aminopyridine with 3-methyl-5-pyrazolo[1,5-a]pyridine-7-carbaldehyde in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine in its pure form.

Scientific Research Applications

3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. 3-methyl-5-pyrazolo[1,5-a]pyridin-7-ylpyridin-2-amine has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.